3,4-difluoro-N-(4-methylcyclohexyl)benzenesulfonamide

• IUPAC Name: 3,4-difluoro-N-(4-methylcyclohexyl)benzenesulfonamide
• InChI: InChI=1S/C13H17F2NO2S/c1-9-2-4-10(5-3-9)16-19(17,18)11-6-7-12(14)13(15)8-11/h6-10,16H,2-5H2,1H3
• InChI Key: OXFALBLVTUDIKV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NS(=O)(=O)C2=CC(=C(C=C2)F)F
• Molecular Formula: C13H17F2NO2S
• Molecular Weight: 289.34 g/mol

Description

3,4-difluoro-N-(4-methylcyclohexyl)benzenesulfonamide, also known as DFB, is a sulfonamide compound that has been used in scientific research for its various biochemical and physiological effects. DFB has shown potential as a tool for studying the mechanisms of action of certain proteins and enzymes, as well as for developing new drugs and therapies. In

Mechanism of Action

The mechanism of action of 3,4-difluoro-N-(4-methylcyclohexyl)benzenesulfonamide involves the binding of the compound to the active site of the target enzyme or protein. This binding inhibits the activity of the enzyme or protein, leading to a variety of biochemical and physiological effects. The exact mechanism of action of 3,4-difluoro-N-(4-methylcyclohexyl)benzenesulfonamide varies depending on the specific target enzyme or protein.
Biochemical and Physiological Effects:
3,4-difluoro-N-(4-methylcyclohexyl)benzenesulfonamide has been shown to have a variety of biochemical and physiological effects, including inhibition of enzyme activity, modulation of protein-protein interactions, and regulation of cell signaling pathways. 3,4-difluoro-N-(4-methylcyclohexyl)benzenesulfonamide has also been shown to have anti-inflammatory and anti-tumor effects, making it a potential candidate for the development of new drugs and therapies.

Advantages and Limitations for Lab Experiments

The use of 3,4-difluoro-N-(4-methylcyclohexyl)benzenesulfonamide in lab experiments has several advantages, including its high potency and specificity for certain enzymes and proteins, as well as its ability to modulate multiple signaling pathways. However, the use of 3,4-difluoro-N-(4-methylcyclohexyl)benzenesulfonamide in lab experiments also has some limitations, including its potential toxicity and the need for careful control of experimental conditions.

Future Directions

There are many potential future directions for research involving 3,4-difluoro-N-(4-methylcyclohexyl)benzenesulfonamide, including the development of new drugs and therapies based on its biochemical and physiological effects, as well as the further study of its mechanisms of action and potential toxicity. Other potential future directions for research involving 3,4-difluoro-N-(4-methylcyclohexyl)benzenesulfonamide include the investigation of its effects on other signaling pathways and the development of new methods for synthesizing the compound more efficiently.
Conclusion:
In conclusion, 3,4-difluoro-N-(4-methylcyclohexyl)benzenesulfonamide, or 3,4-difluoro-N-(4-methylcyclohexyl)benzenesulfonamide, is a sulfonamide compound that has shown potential as a tool for studying the mechanisms of action of certain proteins and enzymes, as well as for developing new drugs and therapies. The synthesis of 3,4-difluoro-N-(4-methylcyclohexyl)benzenesulfonamide is a complex process that requires careful attention to detail and a thorough understanding of the underlying chemistry. 3,4-difluoro-N-(4-methylcyclohexyl)benzenesulfonamide has been used in a variety of scientific research applications and has been shown to have a variety of biochemical and physiological effects. While the use of 3,4-difluoro-N-(4-methylcyclohexyl)benzenesulfonamide in lab experiments has several advantages, it also has some limitations, and there are many potential future directions for research involving 3,4-difluoro-N-(4-methylcyclohexyl)benzenesulfonamide.

Synthesis Methods

The synthesis of 3,4-difluoro-N-(4-methylcyclohexyl)benzenesulfonamide involves a series of chemical reactions, starting with the reaction of 4-methylcyclohexylamine with 3,4-difluorobenzene sulfonyl chloride. The resulting intermediate is then treated with sodium hydroxide to yield 3,4-difluoro-N-(4-methylcyclohexyl)benzenesulfonamide. The synthesis of 3,4-difluoro-N-(4-methylcyclohexyl)benzenesulfonamide is a complex process that requires careful attention to detail and a thorough understanding of the underlying chemistry.

Scientific Research Applications

3,4-difluoro-N-(4-methylcyclohexyl)benzenesulfonamide has been used in a variety of scientific research applications, including the study of protein-protein interactions, enzyme activity, and drug development. 3,4-difluoro-N-(4-methylcyclohexyl)benzenesulfonamide has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and metalloproteases, which are involved in a variety of physiological processes. 3,4-difluoro-N-(4-methylcyclohexyl)benzenesulfonamide has also been used as a tool for studying the mechanisms of action of certain proteins, such as the epidermal growth factor receptor (EGFR) and the protein tyrosine phosphatase 1B (PTP1B).